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Compound of Interest

Compound Name: 3-Chloro-5-methoxybenzaldehyde

Cat. No.: B070759

Prepared by: Dr. Gemini, Senior Application Scientist

Introduction

3-Chloro-5-methoxybenzaldehyde is an aromatic aldehyde, a class of compounds pivotal in
organic synthesis and the development of pharmaceutical intermediates. Its chemical structure,
featuring a benzene ring substituted with an aldehyde, a chloro group, and a methoxy group,
provides a unique electronic and steric environment that is of significant interest to researchers.
The precise characterization of this molecule is fundamental for its application in drug discovery
and materials science, where structural integrity dictates biological activity and material
properties.

This guide offers an in-depth analysis of the spectroscopic data for 3-Chloro-5-
methoxybenzaldehyde (CsH7CIO2), providing researchers, scientists, and drug development
professionals with a comprehensive reference for its structural elucidation. We will delve into
the interpretation of its Mass Spectrometry (MS), Infrared (IR), and Nuclear Magnetic
Resonance (NMR) spectra, grounding our analysis in the principles of chemical physics and
validated experimental practices.

Compound Details:

o |[UPAC Name: 3-chloro-5-methoxybenzaldehyde[1]
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Molecular Formula: CsH7CIO2[1][2]

Molecular Weight: 170.59 g/mol [1][2]

Monoisotopic Mass: 170.0134572 Da[1]

CAS Number: 164650-68-4[1]

Aromatic Protons (8 7.2-7.6)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Spectroscopic
Characterization of 3-Chloro-5-methoxybenzaldehyde]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b070759#spectroscopic-data-for-3-
chloro-5-methoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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